![molecular formula C20H25N3O B5219122 2-(4-benzyl-1-piperazinyl)-N-(2-methylphenyl)acetamide](/img/structure/B5219122.png)
2-(4-benzyl-1-piperazinyl)-N-(2-methylphenyl)acetamide
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Overview
Description
2-(4-benzyl-1-piperazinyl)-N-(2-methylphenyl)acetamide, also known as BZP, is a synthetic compound that belongs to the class of piperazines. It has been used as a recreational drug due to its stimulant effects. However, in recent years, BZP has gained attention in the scientific community due to its potential use in various research applications.
Mechanism of Action
2-(4-benzyl-1-piperazinyl)-N-(2-methylphenyl)acetamide works by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It does this by binding to and activating the vesicular monoamine transporter (VMAT), which is responsible for packaging neurotransmitters into vesicles for release. This compound also inhibits the reuptake of these neurotransmitters, leading to increased levels of neurotransmitters in the synapse.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other stimulant drugs. This compound increases heart rate, blood pressure, and body temperature. It also causes feelings of euphoria and increased energy and alertness. However, this compound has been shown to have a lower potential for abuse and addiction compared to other stimulants such as amphetamines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-benzyl-1-piperazinyl)-N-(2-methylphenyl)acetamide in lab experiments is its relatively low potential for abuse and addiction. This makes it a safer alternative to other stimulants such as amphetamines. This compound is also relatively easy to synthesize and can be obtained in high purity and yield.
However, there are also some limitations to using this compound in lab experiments. One limitation is that this compound has a relatively short half-life, which can make it difficult to study its long-term effects. Another limitation is that this compound has a narrow therapeutic window, meaning that the difference between a therapeutic dose and a toxic dose is relatively small.
Future Directions
There are many potential future directions for research on 2-(4-benzyl-1-piperazinyl)-N-(2-methylphenyl)acetamide. One direction is to study the long-term effects of this compound on the brain and behavior. Another direction is to investigate the potential therapeutic uses of this compound, such as in the treatment of depression or attention deficit hyperactivity disorder (ADHD). Additionally, further research is needed to fully understand the mechanism of action of this compound and its interactions with other compounds in the brain.
Conclusion
In conclusion, this compound is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. This compound has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, making it a useful tool for studying the mechanisms of neurotransmitter release and the effects of these neurotransmitters on behavior and cognition. While there are limitations to using this compound in lab experiments, there are also many potential future directions for research on this compound.
Synthesis Methods
2-(4-benzyl-1-piperazinyl)-N-(2-methylphenyl)acetamide can be synthesized by the reaction of 1-benzylpiperazine with 2-methylphenylacetyl chloride in the presence of a base such as triethylamine. The reaction yields this compound in high purity and yield. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
2-(4-benzyl-1-piperazinyl)-N-(2-methylphenyl)acetamide has been studied for its potential use in various research applications. One of the most promising applications of this compound is its use as a tool in neuroscience research. This compound has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain. This makes it a useful compound for studying the mechanisms of neurotransmitter release and the effects of these neurotransmitters on behavior and cognition.
In addition to its use in neuroscience research, this compound has also been studied for its potential use in drug discovery. This compound has been shown to have affinity for various receptors in the brain, including dopamine and serotonin receptors. This makes it a useful compound for screening potential drug candidates that target these receptors.
properties
IUPAC Name |
2-(4-benzylpiperazin-1-yl)-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O/c1-17-7-5-6-10-19(17)21-20(24)16-23-13-11-22(12-14-23)15-18-8-3-2-4-9-18/h2-10H,11-16H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAJZGIJQXHXUCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CN2CCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
44.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47198800 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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